Cas no 86316-81-6 (2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione)
86316-81-6 structure
Product Name:2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione
CAS No:86316-81-6
MF:C17H13NO2
MW:263.290624380112
CID:2809234
PubChem ID:71406165
Update Time:2025-04-21
2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- DTXSID10826778
- 2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione
- 86316-81-6
-
- Inchi: 1S/C17H13NO2/c1-11(18-12-7-3-2-4-8-12)15-16(19)13-9-5-6-10-14(13)17(15)20/h2-10,15H,1H3/b18-11+
- InChI Key: LDBUSESNNNDJDI-WOJGMQOQSA-N
- SMILES: O=C1C2C=CC=CC=2C(C1/C(/C)=N/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 263.094628657Da
- Monoisotopic Mass: 263.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.5Ų
2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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